Cas no 1706130-41-7 (N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3,3-dimethylbutanamide)

• Product Name: N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3,3-dimethylbutanamide
• CAS No: 1706130-41-7
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5901756
• PubChem ID: 90582123
• Update Time: 2025-05-20

N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3,3-dimethylbutanamide
• 1706130-41-7
• F6414-2528
• N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-3,3-dimethylbutanamide
• N-[2-hydroxy-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-3,3-dimethylbutanamide
• AKOS024874609
• N-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-3,3-dimethylbutanamide

• Inchi： 1S/C17H26N2O2/c1-17(2,3)10-16(21)18-11-15(20)13-5-6-14-12(9-13)7-8-19(14)4/h5-6,9,15,20H,7-8,10-11H2,1-4H3,(H,18,21)
• InChI Key： XAAUVFCSWDKIBX-UHFFFAOYSA-N
• SMILES： OC(CNC(CC(C)(C)C)=O)C1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6Ų

Additional information on N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3,3-dimethylbutanamide

Professional Introduction to N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3,3-dimethylbutanamide (CAS No. 1706130-41-7)

N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3,3-dimethylbutanamide, identified by its CAS number 1706130-41-7, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The structural motif incorporates a hydroxy group, a substituted indole ring system, and a dimethylbutanamide moiety, which collectively contribute to its unique chemical properties and biological activities.

The indole core of N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3,3-dimethylbutanamide is a well-known pharmacophore in medicinal chemistry. Indole derivatives have been extensively studied for their diverse biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 1-methyl substituent in the indole ring enhances the molecule's solubility and bioavailability, making it a promising candidate for further investigation. Recent studies have highlighted the role of indole derivatives in modulating immune responses and inhibiting the growth of various cancer cell lines.

The hydroxy group at the 2-position of the molecule contributes to its ability to engage in hydrogen bonding interactions with biological targets. This feature is particularly relevant in the design of small molecules that interact with proteins or nucleic acids. Hydroxylated compounds have been shown to exhibit enhanced binding affinity and selectivity, which are critical factors in drug development. The dimethylbutanamide moiety at the C-terminal end of the molecule provides steric hindrance and influences the overall conformation of the compound, affecting its interaction with biological targets.

In recent years, there has been growing interest in exploring the therapeutic potential of N-heterocyclic compounds. N-Heterocycles are integral components of many bioactive molecules and have been successfully incorporated into drugs used to treat a wide range of diseases. The structural complexity of N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3,3-dimethylbutanamide makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the indole ring system efficiently. The hydroxylation step is particularly critical and often requires precise control over reaction conditions to avoid side products.

Biological evaluation of N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-3,3-dimethylbutanamide has revealed promising activities in preclinical models. Initial studies suggest that this compound exhibits potent inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The ability to modulate these enzymatic pathways could lead to the development of new treatments for chronic inflammatory diseases and cancer.

The pharmacokinetic profile of N-hydroxy compounds is an important consideration in drug development. The presence of polar functional groups such as hydroxyl groups can influence solubility and metabolic stability. Computational modeling techniques have been utilized to predict the pharmacokinetic properties of this compound, providing valuable insights into its potential behavior in vivo.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking studies have been conducted using N-H₂^-O_{-CH2-CH(IND)-CH(CH3)2NHCOCH(CH3)2, focusing on its interaction with target proteins. These studies have identified key binding pockets and residues that contribute to its biological activity. Such information is crucial for designing derivatives with improved potency and selectivity.}

In conclusion, N-hydroxy-hydro-methyl-indol^{>dimeth>butamid>e (CAS No.>1706130>41>7)}, with its intricate structure and functional groups such as N/O/S/C, represents a significant advancement in pharmaceutical research. Its potential applications in treating inflammatory diseases and cancer make it a valuable compound for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this are poised to play a crucial role in the next generation of medicines.